[2,2'-Bipyridine]-6-carbonitrile

• IUPAC Name: 6-pyridin-2-ylpyridine-2-carbonitrile
• InChI: InChI=1S/C11H7N3/c12-8-9-4-3-6-11(14-9)10-5-1-2-7-13-10/h1-7H
• InChI Key: QLZHLNAALBJVOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC=CC(=N2)C#N
• Molecular Formula: C11H7N3
• DSSTOX Substance ID: DTXSID40454982
• Molecular Weight: 181.19 g/mol
• CAS No.: 4392-85-2

Description

“[2,2’-Bipyridine]-6-carbonitrile” is an organic compound that is an important isomer of the bipyridine family. It is a bidentate chelating ligand, forming complexes with many transition metals.

Synthesis Analysis

The synthesis of 2,2’-bipyridine macrocycles uses simple starting materials to produce these previously hard to access rotaxane precursors in remarkable yields. The method involves the homocoupling of 4-bromo-2,6-dimethylpyridine under mild conditions.

Molecular Structure Analysis

The lowest energy conformation of 2,2’-bipyridine, both in solid state and in solution, is coplanar, with nitrogen atoms in trans position. It is also known that monoprotonated bipyridine adopts a cis conformation.

Chemical Reactions Analysis

A large number of complexes of 2,2’-bipyridine have been described. It binds metals as a chelating ligand, forming a 5-membered chelate ring.

Physical And Chemical Properties Analysis

The physical properties of 2,2’-bipyridine include color, density, hardness, and melting and boiling points. Its chemical properties can be determined only by changing its molecular structure.

Scientific Research Applications

1. Catalysis and Carbon Dioxide Reduction

A significant application of [2,2'-Bipyridine]-6-carbonitrile derivatives is in catalysis, particularly for carbon dioxide reduction. For instance, the Re(bipy-tBu)(CO)3Cl complex, where bipy includes variants like 2,2'-bipyridine, has shown improved catalytic activity for reducing carbon dioxide to carbon monoxide, highlighting its potential in environmental applications (Smieja & Kubiak, 2010).

2. Synthesis of Functionalized Derivatives

The compound has been used in the synthesis of various functionalized derivatives. A notable example is the one-pot synthesis of functionalized 6-(indol-3-yl)-2,2′-bipyridine derivatives, achieved under neat condition. This illustrates the compound’s versatility in chemical synthesis (Thirumurugan & Perumal, 2009).

3. Antiviral Activity

Studies have also explored the antiviral activity of bipyridine-3′-carbonitrile derivatives. For instance, derivatives reacted with halogen-containing reagents showed potential in antiviral applications against viruses like HSV1 and Hepatitis A (Attaby et al., 2006).

4. Electrocatalysis

The use of bulky bipyridine ligands in Ru-based molecular electrocatalysts, which includes variants like 6,6'-dimesityl-2,2'-bipyridine, has been reported. These compounds show promising results in electrocatalysis, particularly in the reduction of carbon dioxide (Machan et al., 2015).

5. Photopolymerization and 3D Printing

In the field of photopolymerization and 3D printing, bipyridine-3-carbonitrile derivatives have been used as photoinitiators. Their reactivity under UV-A and visible light sources makes them suitable for various photopolymerization processes, including 3D printing applications (Fiedor et al., 2020).

6. Antibacterial and Antifungal Applications

Complexes formed with 2,2'-bipyridine moieties have shown significant microbicidal effects against bacteria like Escherichia coli and Staphylococcus aureus. This indicates potential use in antibacterial materials (Pallavicini et al., 2013).

Mechanism of Action

Target of Action

6-Cyano-2,2’-Bipyridine, also known as [2,2’-Bipyridine]-6-carbonitrile, is a type of bipyridine compound. Bipyridines are known to be effective chelating agents and are part of many catalytic systems . They also act as selective chemosensors for metal ions . Therefore, the primary targets of 6-Cyano-2,2’-Bipyridine are likely to be metal ions in various biological and chemical systems.

Mode of Action

It is known that bipyridines can form stable complexes with various metals . This suggests that 6-Cyano-2,2’-Bipyridine may interact with its targets (metal ions) by forming stable complexes, leading to changes in the properties or behaviors of these targets.

Action Environment

The action, efficacy, and stability of 6-Cyano-2,2’-Bipyridine could be influenced by various environmental factors. For instance, the presence of different metal ions in the environment could affect the compound’s ability to form complexes. Additionally, factors such as pH and temperature could potentially influence the stability and efficacy of these complexes .

Safety and Hazards

When handling 2,2’-bipyridine, it is recommended to wear personal protective equipment/face protection. Avoid getting it in eyes, on skin, or on clothing. Do not breathe (dust, vapor, mist, gas). Do not ingest.

Biochemical Analysis

Biochemical Properties

[2,2’-Bipyridine]-6-carbonitrile plays a crucial role in biochemical reactions, primarily through its ability to chelate metal ions. This compound forms stable complexes with transition metals such as iron, copper, and zinc. These metal complexes are involved in various biochemical processes, including electron transfer, catalysis, and enzyme regulation. For instance, [2,2’-Bipyridine]-6-carbonitrile can interact with enzymes like cytochrome P450, influencing their catalytic activity and substrate specificity . Additionally, this compound can bind to proteins and nucleic acids, affecting their structure and function.

Cellular Effects

The effects of [2,2’-Bipyridine]-6-carbonitrile on cellular processes are diverse and depend on the specific cell type and contextFor example, [2,2’-Bipyridine]-6-carbonitrile has been shown to modulate the activity of transcription factors, leading to changes in gene expression . It can also affect cellular metabolism by altering the activity of key metabolic enzymes, such as those involved in glycolysis and the citric acid cycle. Furthermore, [2,2’-Bipyridine]-6-carbonitrile can impact cell proliferation and apoptosis, making it a potential candidate for cancer research.

Molecular Mechanism

At the molecular level, [2,2’-Bipyridine]-6-carbonitrile exerts its effects through various mechanisms. One of the primary mechanisms is the formation of metal complexes, which can interact with biomolecules and alter their function. For instance, the binding of [2,2’-Bipyridine]-6-carbonitrile to metal ions can inhibit or activate enzymes by changing their conformation or catalytic properties . Additionally, this compound can induce changes in gene expression by binding to transcription factors or DNA, thereby influencing the transcriptional machinery. The ability of [2,2’-Bipyridine]-6-carbonitrile to modulate redox reactions also plays a significant role in its biochemical activity.

Temporal Effects in Laboratory Settings

The effects of [2,2’-Bipyridine]-6-carbonitrile can vary over time in laboratory settings. This compound is generally stable under standard laboratory conditions, but its stability can be influenced by factors such as pH, temperature, and the presence of other chemicals . Over time, [2,2’-Bipyridine]-6-carbonitrile may undergo degradation, leading to changes in its biochemical activity. Long-term studies have shown that this compound can have sustained effects on cellular function, including alterations in gene expression and enzyme activity. These temporal effects are important considerations for experimental design and data interpretation.

Dosage Effects in Animal Models

The effects of [2,2’-Bipyridine]-6-carbonitrile in animal models are dose-dependent. At low doses, this compound can have beneficial effects, such as enhancing enzyme activity and promoting cell survival . At high doses, [2,2’-Bipyridine]-6-carbonitrile can exhibit toxic effects, including oxidative stress, DNA damage, and apoptosis. These adverse effects are likely due to the overproduction of reactive oxygen species and the disruption of cellular homeostasis. Understanding the dosage effects of [2,2’-Bipyridine]-6-carbonitrile is crucial for its potential therapeutic applications and safety assessment.

Metabolic Pathways

[2,2’-Bipyridine]-6-carbonitrile is involved in several metabolic pathways, primarily through its interactions with metal ions and enzymes. This compound can influence metabolic flux by modulating the activity of key enzymes in pathways such as glycolysis, the citric acid cycle, and oxidative phosphorylation . Additionally, [2,2’-Bipyridine]-6-carbonitrile can affect the levels of metabolites, such as ATP, NADH, and reactive oxygen species. These metabolic effects are mediated by the compound’s ability to chelate metal ions and alter enzyme function.

Transport and Distribution

The transport and distribution of [2,2’-Bipyridine]-6-carbonitrile within cells and tissues are influenced by its chemical properties and interactions with biomolecules. This compound can be transported across cell membranes through passive diffusion or active transport mechanisms . Once inside the cell, [2,2’-Bipyridine]-6-carbonitrile can bind to proteins and other biomolecules, affecting its localization and accumulation. The distribution of this compound within tissues is also influenced by factors such as blood flow, tissue permeability, and the presence of transporters.

Subcellular Localization

The subcellular localization of [2,2’-Bipyridine]-6-carbonitrile is an important determinant of its biochemical activity. This compound can localize to various cellular compartments, including the cytoplasm, nucleus, mitochondria, and endoplasmic reticulum . The specific localization of [2,2’-Bipyridine]-6-carbonitrile is influenced by factors such as its chemical properties, binding interactions, and post-translational modifications. For example, the presence of targeting signals or binding to specific proteins can direct [2,2’-Bipyridine]-6-carbonitrile to particular organelles, where it can exert its effects on cellular function.

Synthesis routes and methods

Procedure details

2,2′-Bipyridyl N-oxide (2.8 g, 16 mmol) was dissolved in nitroethane (50 ml), and trimethylsilyl cyanide (6.4 g, 65 mmol) and N,N-dimethylcarbamoyl chloride (3.7 g, 35 mmol) were added thereto. The mixture was stirred at room temperature for 36 hrs. The solvent was evaporated, and the residue was subjected to a silica gel column chromatography. The fractions eluted with hexane-ethyl acetate (3:1, v/v) were collected, concentrated and recrystallized from hexane-ethyl acetate to give the titled compound (1.2 g, 43%) as white crystals.